Cas no 2649063-44-3 (tert-butyl N-1-(isocyanatomethyl)cyclobutylcarbamate)

• Product Name: tert-butyl N-1-(isocyanatomethyl)cyclobutylcarbamate
• CAS No: 2649063-44-3
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 5916665
• PubChem ID: 165694749
• Update Time: 2025-10-16

tert-butyl N-1-(isocyanatomethyl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(isocyanatomethyl)cyclobutylcarbamate
• 2649063-44-3
• tert-butyl N-[1-(isocyanatomethyl)cyclobutyl]carbamate
• EN300-1888123

• Inchi： 1S/C11H18N2O3/c1-10(2,3)16-9(15)13-11(5-4-6-11)7-12-8-14/h4-7H2,1-3H3,(H,13,15)
• InChI Key： UJTYLQYHOUUCEU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CN=C=O)CCC1)=O

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-1-(isocyanatomethyl)cyclobutylcarbamate

Introduction to tert-butyl N-1-(isocyanatomethyl)cyclobutylcarbamate (CAS No. 2649063-44-3)

tert-butyl N-1-(isocyanatomethyl)cyclobutylcarbamate (CAS No. 2649063-44-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including but not limited to, central nervous system disorders and cancer therapy.

The chemical structure of tert-butyl N-1-(isocyanatomethyl)cyclobutylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a cyclobutyl ring via an isocyanatomethyl group. This intricate arrangement imparts the compound with distinct physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its biological activity and pharmacological profile.

Recent studies have highlighted the importance of carbamate derivatives in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that carbamates can modulate the activity of specific enzymes and receptors, making them valuable leads for the development of new therapeutic agents. tert-butyl N-1-(isocyanatomethyl)cyclobutylcarbamate has shown promising results in preliminary in vitro assays, exhibiting potent inhibitory effects on key enzymes involved in neurodegenerative diseases.

In addition to its potential as a therapeutic agent, tert-butyl N-1-(isocyanatomethyl)cyclobutylcarbamate has been explored for its use as a synthetic intermediate in the preparation of more complex molecules. The versatility of this compound lies in its ability to undergo various chemical transformations, such as nucleophilic substitution and coupling reactions, which can be leveraged to synthesize a wide range of bioactive compounds.

The synthesis of tert-butyl N-1-(isocyanatomethyl)cyclobutylcarbamate typically involves multi-step procedures that require precise control over reaction conditions. One common synthetic route involves the reaction of tert-butyl carbamate with an isocyanate derivative followed by the introduction of the cyclobutyl ring. Advanced synthetic methods, such as transition-metal catalysis and green chemistry approaches, have been employed to optimize the yield and purity of the final product.

The physicochemical properties of tert-butyl N-1-(isocyanatomethyl)cyclobutylcarbamate, including its melting point, boiling point, and solubility in various solvents, have been extensively characterized. These properties are essential for understanding the compound's behavior in different environments and for optimizing its formulation into pharmaceutical products. For example, the compound's solubility in aqueous media can be enhanced through the use of surfactants or by modifying its chemical structure.

In terms of biological activity, tert-butyl N-1-(isocyanatomethyl)cyclobutylcarbamate has shown promising results in preclinical studies. In vitro assays have demonstrated its ability to cross the blood-brain barrier (BBB), which is a critical factor for drugs targeting central nervous system disorders. Additionally, the compound has exhibited low toxicity profiles in cell-based assays, suggesting its potential for further development into safe and effective therapeutic agents.

The pharmacokinetic properties of tert-butyl N-1-(isocyanatomethyl)cyclobutylcarbamate have also been investigated. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring its bioavailability and efficacy when administered to patients. These findings support the compound's potential as a lead candidate for drug development.

In conclusion, tert-butyl N-1-(isocyanatomethyl)cyclobutylcarbamate (CAS No. 2649063-44-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research efforts aim to elucidate its full potential and optimize its use in various medical applications.